Cas no 152212-60-7 (2-Hexanone, 3-hydroxy-,(3R)-)
2-Hexanone, 3-hydroxy-,(3R)- structure
Product Name:2-Hexanone, 3-hydroxy-,(3R)-
CAS No:152212-60-7
MF:C6H12O2
MW:116.158282279968
CID:99320
PubChem ID:11768551
Update Time:2025-04-18
2-Hexanone, 3-hydroxy-,(3R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 3-hydroxy-,(3R)-
- 2-Hexanone, 3-hydroxy-, (3R)- (9CI)
- LMFA12000077
- SCHEMBL7937569
- CHEBI:179305
- 3R-Hydroxyhexan-2-one
- (3R)-3-hydroxyhexan-2-one
- (r)-3-hydroxyhexan-2-one
- 152212-60-7
-
- Inchi： 1S/C6H12O2/c1-3-4-6(8)5(2)7/h6,8H,3-4H2,1-2H3/t6-/m1/s1
- InChI Key： UHSBCAJZDUQTHH-ZCFIWIBFSA-N
- SMILES： O[C@@H](C(C)=O)CCC
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Hexanone, 3-hydroxy-,(3R)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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